Cas no 1093865-09-8 (tert-Butyl ((R)-1-amino-3-((S)-tetrahydro-2H-pyran-3-yl)propan-2-yl)(methyl)carbamate)

tert-Butyl ((R)-1-amino-3-((S)-tetrahydro-2H-pyran-3-yl)propan-2-yl)(methyl)carbamate structure
1093865-09-8 structure
Product Name:tert-Butyl ((R)-1-amino-3-((S)-tetrahydro-2H-pyran-3-yl)propan-2-yl)(methyl)carbamate
CAS No:1093865-09-8
MF:C14H28N2O3
MW:272.383724212646
CID:1090947
PubChem ID:58330005
Update Time:2025-04-20

tert-Butyl ((R)-1-amino-3-((S)-tetrahydro-2H-pyran-3-yl)propan-2-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl ((R)-1-amino-3-((S)-tetrahydro-2H-pyran-3-yl)propan-2-yl)(methyl)carbamate
    • 2-Methyl-2-propanyl {(2R)-1-amino-3-[(3S)-tetrahydro-2H-pyran-3-y l]-2-propanyl}methylcarbamate
    • N-[(1R)-1-(Aminomethyl)-2-[(3S)-tetrahydro-2H-pyran-3-yl]ethyl]-N-methylcarbamic acid tert-butyl ester
    • 1,1-dimethylethyl [4-(bromomethyl)-1,3-thiazol-2-yl]carbamate
    • 1,1-dimethylethyl {(1R)-2-amino-1-[(3S)-tetrahydro-2H-pyran-3-ylmethyl]ethyl}methylcarbamate
    • ALBB-006341
    • CTK5I9894
    • PubChem14345
    • SBB048156
    • STK503849
    • tert-butyl 4-(bromomethyl)-1,3-thiazol-2-ylcarbamate
    • tert-butyl 4-(bromomethyl)thiazol-2-ylcarbamate
    • DB-209741
    • SCHEMBL8077145
    • 1093865-09-8
    • n-((1r)-1-(aminomethyl)-2-((3s)-tetrahydro-2h-pyran-3-yl)ethyl)-n-methylcarbamic acid tert-butyl ester
    • TERT-BUTYL N-[(2R)-1-AMINO-3-[(3S)-OXAN-3-YL]PROPAN-2-YL]-N-METHYLCARBAMATE
    • AMY24124
    • Inchi: 1S/C14H28N2O3/c1-14(2,3)19-13(17)16(4)12(9-15)8-11-6-5-7-18-10-11/h11-12H,5-10,15H2,1-4H3/t11-,12+/m0/s1
    • InChI Key: MXNWARAWBOJCJF-NWDGAFQWSA-N
    • SMILES: O1CCC[C@H](C1)C[C@H](CN)N(C(=O)OC(C)(C)C)C

Computed Properties

  • Exact Mass: 272.20999276g/mol
  • Monoisotopic Mass: 272.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.8Ų

Experimental Properties

  • Density: 1.026
  • Boiling Point: 370 ºC
  • Flash Point: 178 ºC
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.